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Compound of Interest

Compound Name: Salcomine

Cat. No.: B15564371

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical properties, safety
information, and experimental protocols associated with CAS number 14167-18-1, commonly
known as Salcomine or N,N'-Bis(salicylidene)ethylenediaminocobalt(ll). Salcomine is a
coordination complex that has garnered significant interest due to its ability to reversibly bind
oxygen, its catalytic activity in various oxidation reactions, and its potential as an antiviral
agent. This document is intended to serve as a detailed resource for researchers, scientists,
and professionals involved in drug development and other chemical research fields.

Chemical and Physical Properties

Salcomine is a stable, solid complex formed between a cobalt(ll) ion and the Schiff base
ligand N,N'-bis(salicylidene)ethylenediamine (salen). Its planar structure is crucial for its
chemical reactivity, particularly its function as an oxygen carrier.[1]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

14167-18-1

Chemical Name

N,N'-Bis(salicylidene)ethylenediaminocobalt(ll)

[2]

IUPAC Name

cobalt(2+);2-[2-[(2-
hydroxyphenyl)methylideneamino]ethyliminomet
hyllphenol[1]

Molecular Formula

C16H14C0oN202[2]

Molecular Weight 325.23 g/mol [1]
INChl=1S/C16H16N202.Co/c19-15-7-3-1-5-

InChl 13(15)11-17-9-10-18-12-14-6-2-4-8-
16(14)20;/h1-8,11-12,19-20H,9-10H2;/q;+2[1]

InChl Key NPAQSKHBTMUERN-UHFFFAOYSA-N[1]

Canonical SMILES

C1=CC=C(C(=C1)C=NCCN=CC2=CC=CC=C2[
O-DIO-][Co+2][1]

Synonyms

Salcomin, Co(salen), N,N'-Disalicylidene-
ethylenediamine Cobalt(11)[3]

Table 2: Physical and Chemical Properties
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Property Value
Physical State Crystalline solid, powder[1]
Color Orange to amber to dark red[1]
Melting Point >300 °CJ[3]
N Insoluble in water. Soluble in benzene,
Solubility .-
chloroform, and pyridine.[3]
- Stable under normal conditions. Incompatible
Stability ) ] o
with strong acids and strong oxidizing agents.[3]
Storage 4°C, protect from light, stored under nitrogen[2]

Table 3: Spectral Data

Spectroscopy Data

The UV-Visible spectrum of Salcomine exhibits

characteristic d-d transitions for the cobalt(Il)
UV-Visible center and charge transfer bands between the

metal and the ligand, primarily in the near-

infrared to visible region.[1]

The IR spectrum shows coordination of the
Infrared (IR) Co(ll) metal through the azomethine-N and

phenolic-O of the salen ligand.

Experimental Protocols
Synthesis of Salcomine

A common method for the synthesis of Salcomine involves the reaction of the salen ligand
(N,N'-bis(salicylidene)ethylenediamine) with a cobalt(ll) salt.[4]

Experimental Workflow for Salcomine Synthesis
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Preparation of Salen Ligand

Salicylaldehyde in Ethanol Ethylenediamine in Ethanol

Mix and Reflux
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Filter and Wash Salen
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Salen Ligand Cobalt(II) Acetate Tetrahydrate in Water

Synthesis of Salcomine

\
Mix under Inert Atmosphere (Argon)

/
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Filter, Wash with Water and Ethanol

A

Dry in Desiccator

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Influenza Virus Replication Cycle

Virus Entry and Uncoating Salcomine Derivative (MZ7465) [

'

Viral RNA Synthesis (Replicase Complex)

'

Viral Protein Synthesis

'

Virus Assembly and Budding

Salcomine
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HCMV Replication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Salcomine)]. BenchChem, [2025]. [Online PDF]. Available at:
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safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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